Cas no 1803776-91-1 (Ethyl 3,4-dibromo-2-fluorobenzoate)

Ethyl 3,4-dibromo-2-fluorobenzoate is a fluorinated and brominated aromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its key advantages include its role as a versatile building block for introducing halogenated and fluorinated substituents into complex molecules. The presence of both bromine and fluorine atoms enhances its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, enabling precise structural modifications. The ethyl ester group offers improved solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, where halogenation can influence binding affinity and metabolic stability. High purity and consistent quality ensure reliable performance in research and industrial applications.

Ethyl 3,4-dibromo-2-fluorobenzoate structure

1803776-91-1 structure

Product Name:Ethyl 3,4-dibromo-2-fluorobenzoate

CAS No:1803776-91-1

MF:C₉H₇Br₂FO₂

MW:325.95708489418

CID:4705680

Update Time:2025-10-18

Ethyl 3,4-dibromo-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3,4-dibromo-2-fluorobenzoate
- Inchi： 1S/C9H7Br2FO2/c1-2-14-9(13)5-3-4-6(10)7(11)8(5)12/h3-4H,2H2,1H3
- InChI Key： HXFOMSDARCWLEU-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(C(=O)OCC)=C1F)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 213
Topological Polar Surface Area: 26.3

Ethyl 3,4-dibromo-2-fluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013021465-250mg	Ethyl 3,4-dibromo-2-fluorobenzoate	1803776-91-1	97%	250mg	484.80 USD	2021-06-24
Alichem	A013021465-500mg	Ethyl 3,4-dibromo-2-fluorobenzoate	1803776-91-1	97%	500mg	839.45 USD	2021-06-24
Alichem	A013021465-1g	Ethyl 3,4-dibromo-2-fluorobenzoate	1803776-91-1	97%	1g	1,534.70 USD	2021-06-24
Aaron	AR021GCN-250mg	Ethyl 3,4-dibromo-2-fluorobenzoate	1803776-91-1	95%	250mg	$500.00	2025-02-13
Aaron	AR021GCN-1g	Ethyl 3,4-dibromo-2-fluorobenzoate	1803776-91-1	95%	1g	$800.00	2025-02-13

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Additional information on Ethyl 3,4-dibromo-2-fluorobenzoate

Comprehensive Overview of Ethyl 3,4-dibromo-2-fluorobenzoate (CAS No. 1803776-91-1)

Ethyl 3,4-dibromo-2-fluorobenzoate (CAS No. 1803776-91-1) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring dibromo and fluoro substituents on a benzoate backbone, makes it a valuable building block for designing complex molecules. The compound's ethyl ester group enhances its solubility in organic solvents, facilitating its application in cross-coupling reactions and other synthetic pathways.

In recent years, the demand for halogenated benzoates like Ethyl 3,4-dibromo-2-fluorobenzoate has surged due to their role in developing next-generation pharmaceuticals and electronic materials. Researchers are particularly interested in its potential for creating fluorinated drug candidates, as the introduction of fluorine atoms often improves metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapies, where such compounds play a pivotal role.

The synthesis of Ethyl 3,4-dibromo-2-fluorobenzoate typically involves electrophilic aromatic substitution and esterification processes. Its CAS No. 1803776-91-1 ensures precise identification in chemical databases, addressing the need for traceability and regulatory compliance in global supply chains. Industries prioritize this compound for its consistency in high-purity formulations, which is critical for GMP-certified production.

From an environmental perspective, the compound's halogenated aromatic structure necessitates careful handling to align with green chemistry principles. Innovations in catalytic bromination and solvent recovery are reducing its ecological footprint, responding to the increasing focus on sustainable chemical manufacturing. These advancements are frequently discussed in forums on circular economy and eco-friendly synthesis.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing Ethyl 3,4-dibromo-2-fluorobenzoate. Its chromatographic purity is a key parameter for end-users, especially in API development. The compound's stability under various storage conditions is another area of interest, with studies exploring its degradation pathways to ensure long-term usability.

In summary, Ethyl 3,4-dibromo-2-fluorobenzoate (CAS No. 1803776-91-1) exemplifies the intersection of structural versatility and industrial applicability. Its relevance to cutting-edge research and sustainable practices positions it as a compound of enduring significance in modern chemistry.